Cas no 2138060-77-0 (3-bromo-2-tert-butyl-8-ethylimidazo1,2-apyridine)
3-bromo-2-tert-butyl-8-ethylimidazo1,2-apyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine
- EN300-1197234
- 2138060-77-0
- 3-bromo-2-tert-butyl-8-ethylimidazo1,2-apyridine
-
- Inchi: 1S/C13H17BrN2/c1-5-9-7-6-8-16-11(14)10(13(2,3)4)15-12(9)16/h6-8H,5H2,1-4H3
- InChI Key: XSZQLILFCPAMDY-UHFFFAOYSA-N
- SMILES: BrC1=C(C(C)(C)C)N=C2C(=CC=CN21)CC
Computed Properties
- Exact Mass: 280.05751g/mol
- Monoisotopic Mass: 280.05751g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 17.3Ų
3-bromo-2-tert-butyl-8-ethylimidazo1,2-apyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1197234-0.05g |
3-bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine |
2138060-77-0 | 0.05g |
$1129.0 | 2023-05-23 | ||
| Enamine | EN300-1197234-0.1g |
3-bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine |
2138060-77-0 | 0.1g |
$1183.0 | 2023-05-23 | ||
| Enamine | EN300-1197234-0.25g |
3-bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine |
2138060-77-0 | 0.25g |
$1235.0 | 2023-05-23 | ||
| Enamine | EN300-1197234-0.5g |
3-bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine |
2138060-77-0 | 0.5g |
$1289.0 | 2023-05-23 | ||
| Enamine | EN300-1197234-1.0g |
3-bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine |
2138060-77-0 | 1g |
$1343.0 | 2023-05-23 | ||
| Enamine | EN300-1197234-2.5g |
3-bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine |
2138060-77-0 | 2.5g |
$2631.0 | 2023-05-23 | ||
| Enamine | EN300-1197234-5.0g |
3-bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine |
2138060-77-0 | 5g |
$3894.0 | 2023-05-23 | ||
| Enamine | EN300-1197234-10.0g |
3-bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine |
2138060-77-0 | 10g |
$5774.0 | 2023-05-23 | ||
| Enamine | EN300-1197234-50mg |
3-bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine |
2138060-77-0 | 50mg |
$1129.0 | 2023-10-03 | ||
| Enamine | EN300-1197234-100mg |
3-bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine |
2138060-77-0 | 100mg |
$1183.0 | 2023-10-03 |
3-bromo-2-tert-butyl-8-ethylimidazo1,2-apyridine Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 3-bromo-2-tert-butyl-8-ethylimidazo1,2-apyridine
Comprehensive Overview of 3-Bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine (CAS No. 2138060-77-0)
3-Bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine (CAS No. 2138060-77-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated imidazopyridine derivative features a unique molecular structure, combining a bromo-substituted imidazo[1,2-a]pyridine core with tert-butyl and ethyl functional groups. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery programs targeting neurological disorders and inflammatory conditions.
The compound's imidazo[1,2-a]pyridine scaffold is particularly noteworthy, as this structural motif is present in several FDA-approved drugs, including the sedative-hypnotic zolpidem. Researchers are increasingly exploring 3-bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine as a potential building block for novel GABA receptor modulators, a hot topic in neuroscience research. Recent studies suggest that modifications to the tert-butyl group position can significantly influence binding affinity to neuronal receptors, making this compound particularly interesting for structure-activity relationship (SAR) studies.
From a synthetic chemistry perspective, the bromine atom at the 3-position serves as a versatile handle for further functionalization through cross-coupling reactions. This characteristic has made 3-bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine a sought-after intermediate in medicinal chemistry, where researchers frequently ask, "What are the best palladium-catalyzed coupling reactions for brominated imidazopyridines?" The compound's stability under various reaction conditions has been documented in recent literature, addressing another common query among synthetic chemists.
In material science applications, the imidazo[1,2-a]pyridine core has shown promise in organic electronics. The ethyl and tert-butyl substituents in this particular derivative may influence the compound's photophysical properties, a subject of growing interest in the development of organic light-emitting diodes (OLEDs). Researchers are investigating whether such bulky alkyl groups can enhance thermal stability while maintaining desirable electronic characteristics—a key consideration in next-generation display technologies.
The pharmaceutical industry has shown particular interest in 3-bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine as a precursor for potential kinase inhibitors. With the rapid development of targeted cancer therapies, there's increasing demand for novel heterocyclic scaffolds that can serve as ATP-competitive inhibitors. The compound's bromine atom allows for precise modifications that could optimize binding to kinase active sites, addressing a critical need in personalized medicine approaches.
Analytical characterization of 3-bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine typically involves advanced techniques such as NMR spectroscopy (particularly 1H and 13C), mass spectrometry, and X-ray crystallography. These methods help confirm the compound's purity and structural integrity, which are crucial for research applications. Recent advancements in analytical chemistry have enabled more precise quantification of such imidazopyridine derivatives, answering another frequent question from quality control specialists.
From a commercial availability standpoint, 3-bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine is typically supplied by specialty chemical manufacturers with strict quality control measures. The global market for such fine chemicals has been growing steadily, driven by increasing R&D investments in pharmaceutical and biotechnology sectors. Current trends indicate rising demand for custom synthetic intermediates with precisely controlled substitution patterns like those found in this compound.
Environmental and safety considerations for handling 3-bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal research conditions, proper personal protective equipment (PPE) is recommended when working with this material. The compound's stability profile has been a subject of recent studies, particularly regarding its degradation pathways under various environmental conditions—an important consideration for sustainable chemistry practices.
Future research directions for 3-bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine may explore its potential in catalytic applications or as a ligand in transition metal complexes. The compound's nitrogen-rich heterocyclic system could offer interesting coordination chemistry possibilities, potentially leading to new materials with unique electronic or magnetic properties. Such applications align with current interests in green chemistry and sustainable material development.
In summary, 3-bromo-2-tert-butyl-8-ethylimidazo[1,2-a]pyridine represents a versatile and valuable compound in modern chemical research. Its unique structural features and multiple reactive sites make it particularly useful for drug discovery, material science, and synthetic methodology development. As research continues to uncover new applications for imidazo[1,2-a]pyridine derivatives, this compound is likely to remain an important tool for chemists across multiple disciplines.
2138060-77-0 (3-bromo-2-tert-butyl-8-ethylimidazo1,2-apyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)